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Compound of Interest

Compound Name: 5-Methyl-5-nonanol

Cat. No.: B1582256

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental physicochemical properties
of 5-Methyl-5-nonanol, a tertiary alcohol. The information is presented to support research
and development activities where this compound may be utilized as a reagent, intermediate, or
reference standard.

Physicochemical Data Summary

The core quantitative data for 5-Methyl-5-nonanol is summarized in the table below, providing
a clear reference for its molecular characteristics.
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Parameter Value Source
Molecular Formula C10H220 [1112113114]
Molecular Weight 158.2811 g/mol [1][2]

2-Butyl-2-hexanol, Di-n-butyl
Synonyms ) [1103114]
methyl carbinol

CAS Registry Number 33933-78-7 [11[3]
Boiling Point 201.3°C at 760 mmHg [5]
Flash Point 81.1°C [5]
Density 0.82 g/cm?3 [5]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 5-Methyl-5-
nonanol are highly specific to the objectives of a given research endeavor. Such protocols are
typically documented in peer-reviewed scientific literature and patents. A general synthesis
approach may involve the Grignard reaction between a suitable ketone, such as 5-nonanone,
and a methylmagnesium halide, or alternatively, the reaction of an ester with an excess of a
butylmagnesium halide. For precise analytical procedures, techniques such as Gas
Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy would be employed, with specific parameters (e.g., column type, temperature
program, solvent) tailored to the analytical goals.

Identifier Relationship Diagram

The following diagram illustrates the logical relationships between the various identifiers for 5-
Methyl-5-nonanol, providing a clear visual representation of how the compound is cataloged
and referenced in chemical databases.
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Fig. 1. Key identifiers and properties of 5-Methyl-5-nonanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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